Cas no 625-62-7 (Ethylideneurea)

• Product Name: Ethylideneurea
• CAS No: 625-62-7
• MF: C₃H₆N₂O
• MW: 86.0925402641296
• CID: 3048467
• PubChem ID: 23500947
• Update Time: 2025-04-21

Ethylideneurea Chemical and Physical Properties

Names and Identifiers

• Ethylideneurea
• 4-Methyl-1,3-diazetidin-2-one
• 625-62-7
• (e)-1-ethylideneurea
• AKOS006340602

• Inchi： 1S/C3H6N2O/c1-2-5-3(4)6/h2H,1H3,(H2,4,6)/b5-2+
• InChI Key： AWMNXQXKGOSXDN-GORDUTHDSA-N
• SMILES： O=C(N)/N=C/C

Computed Properties

• Exact Mass: 86.04800
• Monoisotopic Mass: 86.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.45000
• LogP: 0.85610